Cas no 823188-36-9 (Hydrazinecarboxylic acid, 2-(2-chlorophenyl)-, 1,1-dimethylethyl ester)

• Product Name: Hydrazinecarboxylic acid, 2-(2-chlorophenyl)-, 1,1-dimethylethyl ester
• CAS No: 823188-36-9
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• CID: 695229
• PubChem ID: 57941352
• Update Time: 2025-11-06

Hydrazinecarboxylic acid, 2-(2-chlorophenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxylic acid, 2-(2-chlorophenyl)-, 1,1-dimethylethyl ester
• tert-butyl 2-(2-chlorophenyl)hydrazinecarboxylate
• tert-butyl N-(2-chloroanilino)carbamate
• F20247
• N'-(2-Chloro-phenyl)-hydrazinecarboxylic acid tert-butyl ester
• VPQNIRLIMWSXGD-UHFFFAOYSA-N
• 823188-36-9
• DTXSID80728432
• tert-butyl 2-(2-chlorophenyl)hydrazine-1-carboxylate
• SCHEMBL4371076

• MDL： MFCD24467326
• Inchi： 1S/C11H15ClN2O2/c1-11(2,3)16-10(15)14-13-9-7-5-4-6-8(9)12/h4-7,13H,1-3H3,(H,14,15)
• InChI Key： VPQNIRLIMWSXGD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 242.0822054g/mol
• Monoisotopic Mass: 242.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.4Ų

Additional information on Hydrazinecarboxylic acid, 2-(2-chlorophenyl)-, 1,1-dimethylethyl ester

Research Briefing on Hydrazinecarboxylic acid, 2-(2-chlorophenyl)-, 1,1-dimethylethyl ester (CAS: 823188-36-9)

Hydrazinecarboxylic acid, 2-(2-chlorophenyl)-, 1,1-dimethylethyl ester (CAS: 823188-36-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique hydrazinecarboxylate structure with a 2-chlorophenyl substituent, has been investigated for its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders.

Recent research has focused on the synthetic pathways and optimization of 823188-36-9 to enhance its yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method for its synthesis, achieving a 92% yield under mild conditions. This advancement is critical for scaling up production and ensuring reproducibility in pharmaceutical applications. Additionally, the compound's stability under various pH conditions has been evaluated, revealing its robustness in acidic environments, which is advantageous for formulation development.

In the context of biological activity, Hydrazinecarboxylic acid, 2-(2-chlorophenyl)-, 1,1-dimethylethyl ester has shown promising results as a precursor in the development of enzyme inhibitors. Specifically, it has been utilized in the synthesis of hydrazide-based inhibitors targeting metalloproteases, which are implicated in diseases such as cancer and fibrosis. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 823188-36-9 exhibited nanomolar inhibitory activity against matrix metalloproteinase-9 (MMP-9), highlighting its therapeutic potential.

Further investigations into the pharmacokinetic properties of 823188-36-9 have revealed moderate bioavailability and favorable metabolic stability in preclinical models. These findings, reported in the European Journal of Pharmaceutical Sciences (2023), suggest that the compound could serve as a viable scaffold for further optimization. However, challenges such as solubility and tissue distribution remain to be addressed in future studies.

In conclusion, Hydrazinecarboxylic acid, 2-(2-chlorophenyl)-, 1,1-dimethylethyl ester (CAS: 823188-36-9) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications as a synthetic intermediate and bioactive molecule precursor underscore its importance in drug discovery. Ongoing research aims to refine its properties and expand its therapeutic potential, making it a compound of continued interest in the scientific community.